Cas no 1214328-20-7 (2-Fluoro-3-nitrobenzonitrile)

• Product Name: 2-Fluoro-3-nitrobenzonitrile
• CAS No: 1214328-20-7
• Molecular Formula: C₇H₃FN₂O₂
• Molecular Weight: 166.1093
• MDL: MFCD11849938
• CID: 1028172

2-Fluoro-3-nitrobenzonitrile Properties

Names and Identifiers

• 2-Fluoro-3-nitrobenzonitrile
• LHCVWZUYSBZIKE-UHFFFAOYSA-N
• Benzonitrile, 2-fluoro-3-nitro-
• 3-CYANO-2-FLUORONITROBENZENE
• PC53131
• FCH1144571
• CM13098
• AS05856
• AX8161161
• Z3987
• ST24027998

• MDL： MFCD11849938
• InChIKey： LHCVWZUYSBZIKE-UHFFFAOYSA-N
• Inchi： 1S/C7H3FN2O2/c8-7-5(4-9)2-1-3-6(7)10(11)12/h1-3H
• SMILES： FC1=C(C#N)C([H])=C([H])C([H])=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.01800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Heavy Atom Count: 12
• Complexity: 229
• Topological Polar Surface Area: 69.6

Experimental Properties

• LogP: 2.12878
• PSA: 69.61000
• Boiling Point: 269.5±25.0 ºC (760 Torr),
• Flash Point: 116.8±23.2 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),

2-Fluoro-3-nitrobenzonitrile Security Information

2-Fluoro-3-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides